Cas no 1448074-84-7 (2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
• CAS No: 1448074-84-7
• MF: C₁₇H₁₇ClFNO₂
• MW: 321.773787260056
• CID: 6431931
• PubChem ID: 71810482
• Update Time: 2025-05-26

2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
• 2-CHLORO-6-FLUORO-N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]BENZAMIDE
• F6451-1672
• 1448074-84-7
• AKOS024568068

• Inchi： 1S/C17H17ClFNO2/c1-11-6-3-4-7-12(11)15(22-2)10-20-17(21)16-13(18)8-5-9-14(16)19/h3-9,15H,10H2,1-2H3,(H,20,21)
• InChI Key： TUDGSGJWAAEPTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC(C1C=CC=CC=1C)OC)=O)F

Computed Properties

• Exact Mass: 321.0931846g/mol
• Monoisotopic Mass: 321.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1448074-84-7)

The compound 2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1448074-84-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-fluoro substituted benzamide core linked to a methoxy-tolyl ethyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or ligand in targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies of benzamide derivatives, with 1448074-84-7 being no exception. Its meta-substituted aromatic ring and flexible side chain offer tunable electronic properties, which are critical for optimizing bioavailability and binding affinity. This aligns with trending searches on "how to improve drug solubility" and "designing selective enzyme inhibitors," highlighting its relevance in modern medicinal chemistry.

The synthesis of 2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide typically involves multi-step organic reactions, including amidation and etherification. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity, a topic frequently queried in academic forums like "how to characterize complex amides." The compound’s stability under various pH conditions is also a key research area, addressing concerns about degradation pathways in formulation development.

From an industrial perspective, scalability and cost-efficiency of producing CAS 1448074-84-7 are hot topics. Green chemistry principles, such as using catalytic methods or biodegradable solvents, are being explored to meet environmental regulations—a priority reflected in searches like "sustainable synthesis of fluorinated compounds." Additionally, its potential as an intermediate for crop protection agents has spurred interest in agrochemical innovation.

In summary, 2-chloro-6-fluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide represents a versatile scaffold bridging multiple disciplines. Its study addresses both fundamental questions in chemical reactivity and applied challenges in drug design, resonating with current trends in AI-assisted molecular modeling and high-throughput screening. As research progresses, this compound may unlock novel therapeutic or agricultural solutions, further solidifying its importance in science and industry.